Cas no 1804672-38-5 (3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile
• CAS No: 1804672-38-5
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4865698
• Update Time: 2025-06-14

3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile

• Inchi： 1S/C8H4BrF2N3O2/c9-6-5(7(10)11)4(1-2-12)3-13-8(6)14(15)16/h3,7H,1H2
• InChI Key： JASPHSKARSWZRZ-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=CC(CC#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile

Research Update on 3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile (CAS: 1804672-38-5): Synthesis, Applications, and Recent Advances

3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile (CAS: 1804672-38-5) is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This nitropyridine derivative, characterized by its unique bromo- and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its potential in addressing unmet medical needs, making it a compound of considerable interest to researchers in the chemobiological and pharmaceutical industries.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route starting from 2-amino-4-bromo-5-methylpyridine, involving nitration, difluoromethylation, and subsequent cyanation. The researchers reported an overall yield of 68% with a purity exceeding 99%, as confirmed by HPLC and NMR analysis. This improved synthetic protocol has facilitated broader access to the compound for research purposes.

In terms of biological applications, the compound has shown promise as a key building block for protein kinase inhibitors. Its structural features allow for effective binding to the ATP-binding site of various kinases. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in developing selective JAK3 inhibitors, with derivative compounds showing IC50 values in the low nanomolar range. The presence of both the difluoromethyl group and nitropyridine moiety appears to contribute significantly to the binding affinity and selectivity of these inhibitors.

Recent computational studies have provided insights into the molecular interactions of this compound. Density functional theory (DFT) calculations and molecular docking simulations published in early 2024 suggest that the electron-withdrawing effects of the nitro group and the hydrophobic nature of the difluoromethyl group create an optimal electronic and steric environment for interaction with various biological targets. These findings are guiding the rational design of new derivatives with enhanced pharmacological properties.

The compound has also found applications in materials science, particularly in the development of fluorescent probes. Researchers at a leading pharmaceutical company reported in 2023 that derivatives of 3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile exhibit interesting photophysical properties, making them suitable for bioimaging applications. The nitropyridine core appears to contribute to both the stability and fluorescence quantum yield of these probes.

From a safety and handling perspective, recent material safety data sheets (MSDS) updates indicate that proper personal protective equipment should be used when handling this compound, particularly due to its potential skin and eye irritation properties. Stability studies suggest that it should be stored under inert atmosphere at -20°C for long-term preservation, with a shelf life of approximately two years under these conditions.

Looking forward, the compound continues to be the subject of active research. Several patent applications filed in 2024 describe novel uses of 3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile in the development of antiviral agents, particularly against RNA viruses. Its unique structural features appear to interfere with viral polymerase activity, though the exact mechanism is still under investigation. These developments suggest that this compound will remain an important tool in drug discovery efforts for the foreseeable future.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-nitropyridine-5-acetonitrile (CAS: 1804672-38-5) represents a valuable chemical entity with diverse applications in medicinal chemistry and beyond. The recent advances in its synthesis, coupled with growing understanding of its biological activities, position it as a compound of continued interest in pharmaceutical research. Future studies will likely focus on expanding its utility in drug development and exploring its potential in other areas such as agrochemicals and materials science.